3-hydroxy-5-(4-hydroxyphenyl)-4-(4-isobutoxy-3-methylbenzoyl)-1-(3-methoxypropyl)-1,5-dihydro-2H-pyrrol-2-one

• Molecular Formula: C26H31NO6
• Molecular Weight: 453.5 g/mol
• IUPAC Name: (4E)-4-[hydroxy-[3-methyl-4-(2-methylpropoxy)phenyl]methylidene]-5-(4-hydroxyphenyl)-1-(3-methoxypropyl)pyrrolidine-2,3-dione
• InChI: InChI=1S/C26H31NO6/c1-16(2)15-33-21-11-8-19(14-17(21)3)24(29)22-23(18-6-9-20(28)10-7-18)27(12-5-13-32-4)26(31)25(22)30/h6-11,14,16,23,28-29H,5,12-13,15H2,1-4H3/b24-22+
• InChI Key: POGINOJVGALLOB-ZNTNEXAZSA-N
• Isomeric SMILES: CC1=C(C=CC(=C1)/C(=C\2/C(N(C(=O)C2=O)CCCOC)C3=CC=C(C=C3)O)/O)OCC(C)C
• SMILES: CC1=C(C=CC(=C1)C(=C2C(N(C(=O)C2=O)CCCOC)C3=CC=C(C=C3)O)O)OCC(C)C

Description

3-hydroxy-5-(4-hydroxyphenyl)-4-(4-isobutoxy-3-methylbenzoyl)-1-(3-methoxypropyl)-1,5-dihydro-2H-pyrrol-2-one, also known as HPP-593, is a novel compound with potential therapeutic applications. It belongs to the class of pyrrolone derivatives, which have been extensively studied for their biological activities.

Mechanism of Action

The mechanism of action of 3-hydroxy-5-(4-hydroxyphenyl)-4-(4-isobutoxy-3-methylbenzoyl)-1-(3-methoxypropyl)-1,5-dihydro-2H-pyrrol-2-one is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes involved in inflammation and cancer progression. It has also been shown to have antioxidant properties, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
3-hydroxy-5-(4-hydroxyphenyl)-4-(4-isobutoxy-3-methylbenzoyl)-1-(3-methoxypropyl)-1,5-dihydro-2H-pyrrol-2-one has been shown to have several biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines such as interleukin-1 beta and tumor necrosis factor-alpha. It has also been shown to inhibit the activity of cyclooxygenase-2, an enzyme involved in the production of prostaglandins, which are mediators of inflammation. In addition, it has been shown to induce apoptosis, or programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of 3-hydroxy-5-(4-hydroxyphenyl)-4-(4-isobutoxy-3-methylbenzoyl)-1-(3-methoxypropyl)-1,5-dihydro-2H-pyrrol-2-one is its high potency and selectivity for its target enzymes, which makes it a valuable tool for studying the role of these enzymes in various biological processes. However, its complex structure and synthesis method may limit its availability for some researchers.

Future Directions

There are several potential future directions for research on 3-hydroxy-5-(4-hydroxyphenyl)-4-(4-isobutoxy-3-methylbenzoyl)-1-(3-methoxypropyl)-1,5-dihydro-2H-pyrrol-2-one. One area of interest is its potential use in the treatment of neurodegenerative diseases, as it has been shown to have neuroprotective effects in animal models. Another area is its potential use in combination with other drugs for the treatment of cancer, as it has been shown to enhance the efficacy of certain chemotherapy drugs. Finally, further studies are needed to fully understand the mechanism of action of 3-hydroxy-5-(4-hydroxyphenyl)-4-(4-isobutoxy-3-methylbenzoyl)-1-(3-methoxypropyl)-1,5-dihydro-2H-pyrrol-2-one and its potential therapeutic applications.

Synthesis Methods

The synthesis of 3-hydroxy-5-(4-hydroxyphenyl)-4-(4-isobutoxy-3-methylbenzoyl)-1-(3-methoxypropyl)-1,5-dihydro-2H-pyrrol-2-one involves several steps, starting from commercially available starting materials. The first step is the condensation of 4-hydroxybenzaldehyde with isobutyraldehyde to form 4-isobutoxy-3-methylbenzaldehyde. This intermediate is then reacted with 3-methoxypropylamine to yield the corresponding imine. The imine is then reduced with sodium borohydride to form the amine, which is then acylated with 4-(4-isobutoxy-3-methylbenzoyl)benzoic acid chloride to form 3-hydroxy-5-(4-hydroxyphenyl)-4-(4-isobutoxy-3-methylbenzoyl)-1-(3-methoxypropyl)-1,5-dihydro-2H-pyrrol-2-one.

Scientific Research Applications

3-hydroxy-5-(4-hydroxyphenyl)-4-(4-isobutoxy-3-methylbenzoyl)-1-(3-methoxypropyl)-1,5-dihydro-2H-pyrrol-2-one has been studied for its potential therapeutic applications in several areas. It has been shown to have anti-inflammatory, analgesic, and anti-cancer activities. It has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.